Cas no 2171973-22-9 (1-(6-ethoxypyrazin-2-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(6-ethoxypyrazin-2-yl)azetidin-2-ylmethanamine
• CAS No: 2171973-22-9
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5985460
• PubChem ID: 165848690
• Update Time: 2025-10-31

1-(6-ethoxypyrazin-2-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-ethoxypyrazin-2-yl)azetidin-2-ylmethanamine
• [1-(6-ethoxypyrazin-2-yl)azetidin-2-yl]methanamine
• EN300-1281305
• 2171973-22-9

• Inchi： 1S/C10H16N4O/c1-2-15-10-7-12-6-9(13-10)14-4-3-8(14)5-11/h6-8H,2-5,11H2,1H3
• InChI Key： SRULOGSNFXYKBF-UHFFFAOYSA-N
• SMILES： O(CC)C1=CN=CC(=N1)N1CCC1CN

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.3Ų

Additional information on 1-(6-ethoxypyrazin-2-yl)azetidin-2-ylmethanamine

1-(6-Ethoxypyrazin-2-yl)azetidin-2-ylmethanamine (CAS No: 2171973-22-9)

1-(6-Ethoxypyrazin-2-yl)azetidin-2-ylmethanamine is a structurally complex organic compound with the CAS registry number 2171973-22-9. This compound belongs to the class of azetidines, which are four-membered ring structures, and it incorporates a pyrazine ring with an ethoxy substituent. The molecule's unique architecture makes it a subject of interest in various fields, including pharmaceutical chemistry and materials science.

The synthesis of 1-(6-Ethoxypyrazin-2-yl)azetidin- involves multi-step reactions, often employing advanced techniques such as coupling reactions and ring-closing metathesis. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity, which are critical for its potential applications in drug development.

In terms of pharmacological properties, has shown promising activity in preclinical models, particularly in the context of central nervous system disorders. Researchers have reported that the compound exhibits selective binding to certain receptors, suggesting its potential as a therapeutic agent for conditions such as epilepsy or neurodegenerative diseases.

Moreover, the compound's stability under physiological conditions has been a focal point of recent investigations. Studies indicate that demonstrates remarkable resilience against enzymatic degradation, which is a desirable trait for drugs targeting chronic conditions requiring sustained release.

The environmental impact of has also been evaluated, with findings suggesting that it biodegrades efficiently under aerobic conditions. This attribute aligns with current trends toward eco-friendly pharmaceuticals and reduces concerns related to long-term environmental persistence.

In conclusion, 1-(6-Ethoxypyrazin-) is a versatile compound with significant potential in drug discovery and development. Ongoing research continues to uncover new insights into its properties and applications, underscoring its importance in contemporary chemical research.